[[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]-(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-(4-ethylpiperazin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C17H25N3O4/c1-3-18-8-10-19(11-9-18)16(21)12-20(13-17(22)23)14-4-6-15(24-2)7-5-14/h4-7H,3,8-13H2,1-2H3,(H,22,23)
• InChI Key: WAYAYCBLLWFLDN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CN(CC(=O)O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H25N3O4
• DSSTOX Substance ID: DTXSID101153758
• Molecular Weight: 335.4 g/mol
• CAS No.: 1142205-31-9

Description

The compound is also known as N-(2-(4-ethylpiperazin-1-yl)-2-oxoethyl)-N-(4-methoxyphenyl)glycine. It is a derivative of glycine, which is one of the 20 amino acids used to build proteins in living organisms.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. It contains an ethylpiperazine group, a methoxyphenyl group, and an acetic acid group. The presence of these groups can significantly influence the compound’s physical and chemical properties.

Scientific Research Applications

1. Synthesis and Chemical Reactivity

• In a study, [2-Isopropyl-4-(o-methoxyphenyl)tetrahydropyran-4-yl]acetic acid, a structurally related compound, was synthesized and its acyl chloride derivative was used to produce new amides and 1-acylpyrazole upon interaction with various amines and pyrazole (Arutjunyan et al., 2013).

2. Biological Activity

• Another study focused on the biological activity of dihydrochlorides of 3-(benzylpiperazin-1-yl)-1-(4-ethoxyphenyl)-2-phenylpropan-1-ols, which showed anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Gevorgyan et al., 2017).

3. Inhibition of Ethylene Formation in Plants

• New derivatives of aminooxyacetic acid, including compounds structurally similar to the one , were tested for their ability to inhibit ethylene formation in higher plants, demonstrating the potential for agricultural applications (Kirchner et al., 1993).

Mechanism of Action

Target of Action

The primary target of this compound is Corticosteroid 11-beta-dehydrogenase 1 (HSD11B1) . This enzyme plays a crucial role in the conversion of cortisol to the inactive metabolite cortisone, and the conversion of 7-ketocholesterol to 7-beta-hydroxycholesterol .

Mode of Action

The compound interacts with its target, HSD11B1, by binding to its active site and inhibiting its function . This results in a decrease in the conversion of cortisol to cortisone and 7-ketocholesterol to 7-beta-hydroxycholesterol .

Biochemical Pathways

The inhibition of HSD11B1 affects the glucocorticoid and cholesterol metabolic pathways . The downstream effects include a decrease in the levels of cortisone and 7-beta-hydroxycholesterol, which can have significant impacts on various physiological processes .

Pharmacokinetics

The presence of the piperazine moiety may enhance its bioavailability .

Result of Action

The inhibition of HSD11B1 by this compound can lead to changes in glucocorticoid and cholesterol metabolism . This can result in various molecular and cellular effects, potentially including anti-inflammatory and anti-depressant effects .